Cas no 330201-96-2 (N-5-(4-bromophenyl)-1,3-thiazol-2-yl-3-chloro-1-benzothiophene-2-carboxamide)

• Product Name: N-5-(4-bromophenyl)-1,3-thiazol-2-yl-3-chloro-1-benzothiophene-2-carboxamide
• CAS No: 330201-96-2
• MF: C₁₈H₁₀BrClN₂OS₂
• MW: 449.771799564362
• CID: 6448953
• Update Time: 2025-10-29

N-5-(4-bromophenyl)-1,3-thiazol-2-yl-3-chloro-1-benzothiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-5-(4-bromophenyl)-1,3-thiazol-2-yl-3-chloro-1-benzothiophene-2-carboxamide
• N-(5-(4-bromophenyl)thiazol-2-yl)-3-chlorobenzo[b]thiophene-2-carboxamide
• Benzo[b]thiophene-2-carboxamide, N-[5-(4-bromophenyl)-2-thiazolyl]-3-chloro-

• Inchi： 1S/C18H10BrClN2OS2/c19-11-7-5-10(6-8-11)14-9-21-18(25-14)22-17(23)16-15(20)12-3-1-2-4-13(12)24-16/h1-9H,(H,21,22,23)
• InChI Key： PTPIDFLIBZWUKM-UHFFFAOYSA-N
• SMILES： C12=CC=CC=C1C(Cl)=C(C(NC1=NC=C(C3=CC=C(Br)C=C3)S1)=O)S2

Experimental Properties

• Density: 1.678±0.06 g/cm3(Predicted)
• pka: 4.84±0.70(Predicted)

Additional information on N-5-(4-bromophenyl)-1,3-thiazol-2-yl-3-chloro-1-benzothiophene-2-carboxamide

Introduction to N-5-(4-bromophenyl)-1,3-thiazol-2-yl-3-chloro-1-benzothiophene-2-carboxamide (CAS No. 330201-96-2)

N-5-(4-bromophenyl)-1,3-thiazol-2-yl-3-chloro-1-benzothiophene-2-carboxamide is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 330201-96-2, belongs to a class of heterocyclic molecules that exhibit a unique blend of structural and functional properties. The molecular structure of this compound incorporates several key functional groups, including a bromophenyl moiety, a thiazole ring, and a chlorobenzothiophene core, which contribute to its distinct chemical behavior and potential biological activity.

The significance of N-5-(4-bromophenyl)-1,3-thiazol-2-yl-3-chloro-1-benzothiophene-2-carboxamide lies in its potential applications in the design and synthesis of novel therapeutic agents. The presence of the bromophenyl group suggests that this compound may exhibit interactions with biological targets such as enzymes and receptors, making it a valuable scaffold for drug discovery. Furthermore, the combination of the thiazole and chlorobenzothiophene rings introduces additional layers of complexity, which can be exploited to modulate pharmacokinetic properties and enhance drug efficacy.

In recent years, there has been a growing interest in the development of small molecule inhibitors targeting various disease pathways. N-5-(4-bromophenyl)-1,3-thiazol-2-yl-3-chloro-1-benzothiophene-2-carboxamide has been studied for its potential role in inhibiting key enzymes involved in cancer progression. Preliminary research indicates that this compound may interfere with the activity of enzymes such as tyrosine kinases and cyclin-dependent kinases (CDKs), which are crucial for cell proliferation and survival. The ability to modulate these enzymes could lead to the development of new antitumor agents with improved selectivity and reduced side effects.

The synthesis of N-5-(4-bromophenyl)-1,3-thiazol-2-yl-3-chloro-1-benzothiophene-2-carboxamide involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps in the synthesis include the formation of the thiazole ring, the introduction of the bromophenyl group, and the installation of the chlorobenzothiophene moiety. Each step must be carefully controlled to avoid unwanted side reactions and to maintain the integrity of the desired molecular structure. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to facilitate the construction of complex heterocyclic frameworks.

The pharmacological profile of N-5-(4-bromophenyl)-1,3-thiazol-2-yl-3-chloro-1-benzothiophene-2-carboxamide is currently under investigation in several preclinical studies. These studies aim to evaluate its efficacy against various disease models and to identify potential therapeutic applications. Initial results suggest that this compound may exhibit significant antitumor activity by inhibiting key signaling pathways involved in cancer cell growth and metastasis. Additionally, its ability to cross the blood-brain barrier makes it a promising candidate for treating central nervous system disorders.

The structural features of N-5-(4-bromophenyl)-1,3-thiazol-2-yl-3-chloro-1-benzothiophene-2-carboxamide also make it an attractive scaffold for further derivatization and optimization. By modifying specific functional groups or introducing additional substituents, researchers can fine-tune its pharmacological properties to enhance potency, selectivity, and pharmacokinetic behavior. This flexibility allows for the development of a series of related compounds that can be screened for their biological activity against different targets.

In conclusion, N-5-(4-bromophenyl)-1,3-thiazol-2-ylyl]-3-chloro-l-benzothiophene-Z-carboxamide (CAS No. 33020196) is a promising compound with significant potential in pharmaceutical research. Its unique molecular structure and functional groups make it an ideal candidate for drug discovery efforts aimed at developing new therapeutic agents for various diseases. As research continues to uncover its biological activities and mechanisms of action, this compound is poised to play a crucial role in the development of next-generation drugs.